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Compound of Interest

Benzyldimethylstearylammonium
Compound Name:
chloride

Cat. No.: B030447

An In-depth Technical Guide on the Physical Properties of Benzyldimethylstearylammonium
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Benzyldimethylstearylammonium chloride (CAS No: 122-19-0), a quaternary ammonium
cationic surfactant.[1][2][3][4] Also known as stearalkonium chloride, this compound is utilized
in various applications, including as a conditioning agent in personal care products, an
antistatic agent, a surfactant, and a biocide.[1][5][6] Its utility is derived from its amphiphilic
molecular structure, which dictates its behavior in solution and at interfaces.

This document summarizes key quantitative data, details relevant experimental protocols for
property determination, and provides logical diagrams to illustrate its structure-function
relationship and common experimental workflows.

Core Physical and Chemical Properties

The physical properties of Benzyldimethylstearylammonium chloride are compiled from
various technical and safety data sheets. It is important to note that some reported values show
discrepancies, which may be attributed to different experimental conditions, measurement
techniques, or sample purity.
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Table 1: Summary of Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
benzyl-dimethyl-

IUPAC Name i ) [2]
octadecylazanium chloride
Stearalkonium Chloride,

Synonyms Octadecyldimethylbenzylammo  [1][7][8]
nium chloride

CAS Number 122-19-0 [L1[2][7119]

Molecular Formula C27H50CIN [21[31[71[10][11]

Molecular Weight 424.15 g/mol [3][10][11]
White to off-white crystalline
powder; light yellow sticky

Appearance paste; colorless to pale yellow [L121I51[7119]
liquid; white solid or thick liquid
with a mild odor.

Melting Point 57 °C [7]

230 °C (literature value, may

be decomposition)

[9]

Boiling Point Decomposes at 120 °C [2][9]
100 °C [7]
Density > 1.1 g/lcm3 at 20 °C (68 °F) [2]

0.90 g/cms3 at 60 °C

[7]

0.98 g/cm?3 [12]
Water: Soluble[1][5]; =27.84
mg/mL (with ultrasonic
N assistance)[11]. Conflicting
Solubility

reports state it is insoluble[1][7]
or has low solubility (< 1
mg/mL at 21°C)[2].
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Organic Solvents: Soluble in
acetone, chloroform, benzene,
xylene[2], Dimethyl Sulfoxide
(DMSO; =38.05 mg/mL)[11],
and Ethanol (EtOH; =72.4
mg/mL)[11].

Partition Coefficient log Kow = 3.23 [2]

XLogP3 = 5.5 (computationally

derived)

Hygroscopicity Reported to be hygroscopic. [10]

Experimental Protocols

Detailed experimental protocols for Benzyldimethylstearylammonium chloride are not
always published. However, standard methodologies for surfactant characterization are
applicable.

Determination of Solubility

Solubility is a critical parameter for formulation development. The following protocols are based
on methods provided for research-grade compounds.[3]

Objective: To determine the solubility of Benzyldimethylstearylammonium chloride in
various solvent systems relevant to drug development.

Materials:

o Benzyldimethylstearylammonium chloride

e Solvents: Dimethyl sulfoxide (DMSO), PEG300, Tween-80, Saline, Corn QOil
¢ Vials, magnetic stirrer, vortex mixer, heating block/sonicator (optional)

Protocol 1: Aqueous/Co-solvent System
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e Prepare a stock solution by dissolving a known mass of the compound in DMSO to create a
10% solution.

e In a separate vial, prepare the co-solvent vehicle by mixing PEG300 (40%), Tween-80 (5%),
and Saline (45%).

» Slowly add the DMSO stock solution to the co-solvent vehicle while stirring or vortexing.
o Observe for precipitation or phase separation.

« If the solution remains clear, the compound is soluble at that concentration (e.g., = 2.08
mg/mL).[3]

« |f precipitation occurs, gentle heating or sonication can be used to aid dissolution.[3] Note
any temperature dependence.

Protocol 2: Oil-based System
e Prepare a 10% stock solution in DMSO as described above.
» Add the stock solution to Corn Oil (90%) dropwise while mixing thoroughly.

e Observe for clarity to determine solubility (e.g., = 2.08 mg/mL).[3]

Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant molecules begin to aggregate into micelles.
[13][14] It is a fundamental property indicating the surfactant's efficiency. While a specific CMC
value for this compound was not found in the searched literature, it can be determined
experimentally using methods like tensiometry or conductometry.[15][16]

Objective: To determine the CMC of Benzyldimethylstearylammonium chloride in an
agueous solution using surface tension measurements.

Principle: Below the CMC, adding more surfactant causes a sharp decrease in the solution's
surface tension. Above the CMC, additional surfactant molecules form micelles, and the
surface tension remains relatively constant.[13] The CMC is the point of inflection on a plot of
surface tension versus the logarithm of surfactant concentration.
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Materials:

Benzyldimethylstearylammonium chloride
High-purity water
Tensiometer (e.g., using the du Nody ring or Wilhelmy plate method)

Precision balance and volumetric flasks

Protocol:

Prepare a stock solution of Benzyldimethylstearylammonium chloride in high-purity water
at a concentration well above the expected CMC.

Create a series of dilutions from the stock solution, covering a wide concentration range
(e.g., from 10-® M to 1072 M).

Calibrate the tensiometer according to the manufacturer's instructions, typically using high-
purity water.

Measure the surface tension of each dilution, starting from the most dilute solution and
progressing to the most concentrated to minimize cross-contamination. Ensure temperature
IS constant throughout the experiment.

Plot the measured surface tension (y) as a function of the logarithm of the surfactant
concentration (log C).

Identify the concentration at which the plot shows a distinct break or change in slope. This
point corresponds to the CMC.

Visualizations: Logical and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key conceptual and

methodological aspects of Benzyldimethylstearylammonium chloride.
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Figure 1: Structure-Function Relationship of the Surfactant
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Figure 2: General Experimental Workflow for CMC Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262571.htm
https://pubchem.ncbi.nlm.nih.gov/compound/31204
https://pubchem.ncbi.nlm.nih.gov/compound/31204
https://www.medchemexpress.com/benzyldimethylstearylammonium-chloride.html
https://www.echemi.com/sds/stearyldimethylbenzylammoniumchloride-pid_Seven3470.html
https://qacs.alfa-chemistry.com/hot-products/benzyldimethylstearylammonium-chloride.html
https://www.nbinno.com/article/surfactants/versatility-benzyldimethylstearylammonium-chloride-cosmetics-specialty-chemicals-wx
https://www.echemi.com/produce/pr2307131710-benzyldimethylstearylammonium-chloride.html
https://www.tcichemicals.com/OP/en/p/B1297
https://www.tcichemicals.com/OP/en/p/B1297
https://www.chemicalbook.com/msds/benzyldimethylstearylammonium-chloride_2.pdf
https://labproinc.com/products/benzyldimethylstearylammonium-chloride-100g-b1297-100g
https://www.apexbt.com/benzyldimethylstearylammonium-chloride-hydrate.html
https://www.targetmol.com/compound/benzyldimethylstearylammonium%20chloride
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://surfactant.alfa-chemistry.com/critical-micelle-concentration-cmc-lookup-table.html
https://www.researchgate.net/publication/371480970_Measurements_and_Modelling_of_the_Micellization_of_Alkyl_Benzyl_Dimethyl_Ammonium_Chloride_and_Cetyl_Trimethyl_Ammonium_Chloride_in_Various_Aqueous_Media_at_29815_K
https://tcalab.alfa-chemistry.com/industries/surfactant-testing-and-analysis.html
https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-physical-properties
https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-physical-properties
https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-physical-properties
https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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